![molecular formula C19H20N2O5S B5201984 4-[allyl(methylsulfonyl)amino]-N-(1,3-benzodioxol-5-ylmethyl)benzamide](/img/structure/B5201984.png)
4-[allyl(methylsulfonyl)amino]-N-(1,3-benzodioxol-5-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[allyl(methylsulfonyl)amino]-N-(1,3-benzodioxol-5-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as AMB-17B, and it belongs to the class of benzamide derivatives. AMB-17B has been found to exhibit promising activity against various diseases, including cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
The exact mechanism of action of AMB-17B is not fully understood. However, it has been suggested that AMB-17B exerts its therapeutic effects by modulating various signaling pathways, including the MAPK/ERK pathway, the NF-κB pathway, and the PI3K/Akt pathway. It has also been suggested that AMB-17B may act as an antioxidant and reduce oxidative stress.
Biochemical and Physiological Effects:
AMB-17B has been found to exhibit various biochemical and physiological effects. In cancer research, AMB-17B has been found to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis. In inflammation research, AMB-17B has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disorder research, AMB-17B has been found to protect neurons from oxidative stress and apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using AMB-17B in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using AMB-17B in lab experiments include its low solubility in aqueous solutions and its instability in the presence of light and heat.
Future Directions
There are several future directions for the research on AMB-17B. One direction is to investigate the pharmacokinetics and pharmacodynamics of AMB-17B in vivo. Another direction is to explore the potential of AMB-17B as a combination therapy with other drugs. Additionally, further research is needed to elucidate the exact mechanism of action of AMB-17B and to identify its molecular targets. Finally, the development of more stable and soluble analogs of AMB-17B may enhance its therapeutic potential.
Synthesis Methods
The synthesis of AMB-17B involves the reaction of 4-aminobenzamide with 1,3-benzodioxole-5-carboxaldehyde in the presence of allyl methyl sulfone and potassium carbonate. The reaction mixture is heated at 100°C for 3 hours, and the resulting product is purified by column chromatography. The yield of AMB-17B is around 50%.
Scientific Research Applications
AMB-17B has shown promising activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, AMB-17B has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to sensitize cancer cells to chemotherapy drugs. In inflammation research, AMB-17B has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, AMB-17B has been found to protect neurons from oxidative stress and apoptosis.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5S/c1-3-10-21(27(2,23)24)16-7-5-15(6-8-16)19(22)20-12-14-4-9-17-18(11-14)26-13-25-17/h3-9,11H,1,10,12-13H2,2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLZZJNKWAHQCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.